2-Methyl-1H-pyrrol-1-amine

• Molecular Formula: C5H8N2
• Molecular Weight: 96.13 g/mol
• IUPAC Name: 2-methylpyrrol-1-amine
• InChI: InChI=1S/C5H8N2/c1-5-3-2-4-7(5)6/h2-4H,6H2,1H3
• InChI Key: IZIIIJKMXYHEEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN1N

Description

2-Methyl-1H-pyrrol-1-amine is a heterocyclic organic compound with the molecular formula C₅H₈N₂. It is a derivative of pyrrole, characterized by a methyl group attached to the second carbon and an amine group attached to the nitrogen atom in the pyrrole ring. This compound is of significant interest in various fields of chemistry due to its unique structural properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Methyl-1H-pyrrol-1-amine can be achieved through several methods. One common approach involves the Paal-Knorr synthesis, where 2,5-dimethoxytetrahydrofuran reacts with methylamine in the presence of a catalytic amount of iron (III) chloride under mild conditions . Another method involves the condensation of 2,4,4-trimethoxybutan-1-amine with carboxylic acids, followed by acid-mediated cyclization to form the pyrrole ring .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized versions of the aforementioned methods. The process is designed to maximize yield and purity while minimizing the use of hazardous reagents and conditions.

Chemical Reactions Analysis

Types of Reactions: 2-Methyl-1H-pyrrol-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding pyrrole derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride to yield reduced pyrrole derivatives.

Substitution: The amine group in this compound can participate in nucleophilic substitution reactions with alkyl halides, sulfonyl chlorides, and benzoyl chloride to form N-substituted pyrroles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Alkyl halides, sulfonyl chlorides, benzoyl chloride.

Major Products: The major products formed from these reactions include various N-substituted pyrroles and oxidized pyrrole derivatives .

Scientific Research Applications

2-Methyl-1H-pyrrol-1-amine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design and development.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1H-pyrrol-1-amine involves its interaction with various molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Pyrrole: The parent compound, lacking the methyl and amine groups.

2,5-Dimethylpyrrole: A derivative with two methyl groups at positions 2 and 5.

1H-Pyrrol-1-amine: A derivative with an amine group attached to the nitrogen atom.

Uniqueness: 2-Methyl-1H-pyrrol-1-amine is unique due to the presence of both a methyl group and an amine group, which confer distinct reactivity and biological activity compared to other pyrrole derivatives .